1-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]-2-[2-(1H-pyrazol-1-yl)ethyl]piperidine

• IUPAC Name: 3-propyl-5-[[2-(2-pyrazol-1-ylethyl)piperidin-1-yl]methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C16H25N5O/c1-2-6-15-18-16(22-19-15)13-20-10-4-3-7-14(20)8-12-21-11-5-9-17-21/h5,9,11,14H,2-4,6-8,10,12-13H2,1H3
• InChI Key: OZLUUIVESRIKNQ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NOC(=N1)CN2CCCCC2CCN3C=CC=N3
• Molecular Formula: C16H25N5O
• Molecular Weight: 303.40 g/mol

Description

Synthesis Analysis

Synthetic approaches to compounds involving piperazine, oxadiazole, and pyrazole frameworks have been extensively explored due to their pharmacological potential and diverse applications in medicinal chemistry. Recent reviews and studies emphasize the antioxidant activity of piperazine compounds and therapeutic worth of oxadiazole-tailored compounds, highlighting various synthetic methods and biological activities associated with these scaffolds (Begum et al., 2020); (Verma et al., 2019).

Molecular Structure Analysis

The molecular structure of 1,3,4-oxadiazole derivatives is known for its significant binding affinity with different enzymes and receptors, facilitating a variety of weak interactions that contribute to their bioactivity. The peculiar structural features of the 1,3,4-oxadiazole ring, coupled with pyrazole elements, enhance its pharmacological profile by promoting effective binding within biological systems (Verma et al., 2019).

Chemical Reactions and Properties

Chemical reactions involving the piperazine and oxadiazole frameworks often lead to compounds with potent antioxidant and antimicrobial activities. These compounds are synthesized through various chemical reactions, demonstrating a wide range of biological activities, including antibacterial, antifungal, and antioxidant properties, which are significantly enhanced when these rings are part of the molecular structure (Begum et al., 2020); (Govindaraju et al., 2012).

Physical Properties Analysis

The physical properties of compounds featuring oxadiazole and pyrazole units, including their stability, solubility, and melting points, are crucial for their pharmacological applications. The unique arrangements of nitrogen and oxygen atoms within the oxadiazole ring contribute to the compounds' physical characteristics, affecting their pharmacokinetic and pharmacodynamic profiles.

Chemical Properties Analysis

The chemical properties of 1,3,4-oxadiazole and pyrazole derivatives, such as their reactivity, potential for bioactivity, and ability to undergo various chemical transformations, underscore their utility in drug development. The versatility of these compounds is evidenced by their wide range of biological activities, which include but are not limited to anticancer, antibacterial, antifungal, anti-inflammatory, and antioxidant activities (Verma et al., 2019).